Cas no 1440427-84-8 (2-Bromo-5-methylthiazolo[5,4-b]pyridine)
2-Bromo-5-methylthiazolo[5,4-b]pyridine is a heterocyclic compound featuring a brominated thiazolopyridine core with a methyl substituent at the 5-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The bromine atom at the 2-position offers reactivity for cross-coupling reactions, enabling further functionalization. Its rigid fused-ring system enhances stability while maintaining synthetic versatility. The compound is commonly utilized in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. High purity and well-defined reactivity ensure consistent performance in complex organic transformations. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
1440427-84-8 structure
Product Name:2-Bromo-5-methylthiazolo[5,4-b]pyridine
CAS No:1440427-84-8
MF:C7H5BrN2S
MW:229.096998929977
MDL:MFCD22683638
CID:4782006
Update Time:2025-10-19
2-Bromo-5-methylthiazolo[5,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-methylthiazolo[5,4-b]pyridine
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- MDL: MFCD22683638
- Inchi: 1S/C7H5BrN2S/c1-4-2-3-5-6(9-4)11-7(8)10-5/h2-3H,1H3
- InChI Key: YZSBFTSOOZRBBA-UHFFFAOYSA-N
- SMILES: BrC1=NC2=CC=C(C)N=C2S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 3.1
- Topological Polar Surface Area: 54
2-Bromo-5-methylthiazolo[5,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 221074-500mg |
2-Bromo-5-methylthiazolo[5,4-b]pyridine, 95% min |
1440427-84-8 | 95% | 500mg |
$1365.00 | 2023-09-06 | |
| Matrix Scientific | 221074-1g |
2-Bromo-5-methylthiazolo[5,4-b]pyridine, 95% min |
1440427-84-8 | 95% | 1g |
$2520.00 | 2023-09-06 |
2-Bromo-5-methylthiazolo[5,4-b]pyridine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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